Cas no 80330-39-8 (8-Acetonyldihydronitidine)

8-Acetonyldihydronitidine structure
8-Acetonyldihydronitidine structure
Product Name:8-Acetonyldihydronitidine
CAS No:80330-39-8
MF:C24H23NO5
MW:405.443126916885
CID:2087184
PubChem ID:10740045
Update Time:2024-03-01

8-Acetonyldihydronitidine Chemical and Physical Properties

Names and Identifiers

    • 8-Acetonyldihydronitidine
    • 1-(12,13-Dihydro-2,3-dimethoxy-12-methyl[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)-2-propanone
    • 1-(12,13-Dihydro-2,3-dimethoxy-12-methyl[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)-2-propanone (ACI)
    • 6-Acetonyldihydronitidine
    • DTXSID001345815
    • 1-(2,3-Dimethoxy-12-methyl-12,13-dihydro[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)acetone
    • 80330-39-8
    • 1-(2,3-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl)propan-2-one
    • 1-(2,3-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[6,5-c]phenanthridin-13-yl)propan-2-one
    • FS-7680
    • AKOS040734334
    • Inchi: 1S/C24H23NO5/c1-13(26)7-19-18-11-21(28-4)20(27-3)10-17(18)15-6-5-14-8-22-23(30-12-29-22)9-16(14)24(15)25(19)2/h5-6,8-11,19H,7,12H2,1-4H3
    • InChI Key: OLYNXAXGZUKQDD-UHFFFAOYSA-N
    • SMILES: O=C(CC1N(C)C2C(=CC=C3C=2C=C2C(OCO2)=C3)C2C1=CC(=C(C=2)OC)OC)C

Computed Properties

  • Exact Mass: 405.15762283g/mol
  • Monoisotopic Mass: 405.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 216 ºC
  • Solubility: Insuluble (7.3E-3 g/L) (25 ºC),

8-Acetonyldihydronitidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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Biosynth
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$145.00 2023-01-04
Biosynth
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$471.25 2023-01-04
Biosynth
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10mg
$754.00 2023-01-04
Biosynth
FDA33039-25 mg
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25mg
$1,413.75 2023-01-04
Biosynth
FDA33039-50 mg
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$2,262.00 2023-01-04
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